N-(cyclopentylmethyl)-3,4-difluoroaniline

• Molecular Formula: C12H15F2N
• Molecular Weight: 211.25 g/mol
• IUPAC Name: N-(cyclopentylmethyl)-3,4-difluoroaniline
• InChI: InChI=1S/C12H15F2N/c13-11-6-5-10(7-12(11)14)15-8-9-3-1-2-4-9/h5-7,9,15H,1-4,8H2
• InChI Key: VNDFCLJKJLDQKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CNC2=CC(=C(C=C2)F)F

Description

N-(cyclopentylmethyl)-3,4-difluoroaniline is a useful research compound. Its molecular formula is C12H15F2N and its molecular weight is 211.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Preparation of cyclopentylmethyl-(3,4-difluoro-phenyl)-amine-3,4-Difluoroaniline (18.5 mmol) dissolved in 50 ml of THF:MeOH (1:1) was added cyclopentanecarbaldehyde (20.4 mmol) and 3 Å molsieves (5 g) and stirred for 0.5 h at RT. Then NaBH3CN (37.1 mmol=2 eqv.) was added and the reaction mixture was stirred for 13H at room temperature before it was filtered and the filtrate was concentrated in vacuo to give crude cyclopentylmethyl-(3,4-difluoro-phenyl)-amine.